Cas no 62386-37-2 (4,4'-methylenebis[2-allylphenol])

4,4'-methylenebis[2-allylphenol] structure
62386-37-2 structure
Product Name:4,4'-methylenebis[2-allylphenol]
CAS No:62386-37-2
MF:C19H20O2
MW:280.360905647278
CID:956608
PubChem ID:6454387
Update Time:2025-04-19

4,4'-methylenebis[2-allylphenol] Chemical and Physical Properties

Names and Identifiers

    • 4,4'-methylenebis[2-allylphenol]
    • 4-[(4-hydroxy-3-prop-2-enylphenyl)methyl]-2-prop-2-enylphenol
    • 4,4'-methanediylbis(2-prop-2-en-1-ylphenol)
    • 4,4'-Methylenebis(2-allylphenol)
    • NS00035026
    • 4,4'-Methylenebis[2-allylphenol ]
    • SCHEMBL240238
    • EINECS 263-528-2
    • 62386-37-2
    • CHEMBL231491
    • USBRHIZNALIOEI-UHFFFAOYSA-N
    • DB-315963
    • Phenol, 4,4'-methylenebis[2-(2-propenyl)-
    • DTXSID20211439
    • 2-allyl-4-[(3-allyl-4-hydroxy-phenyl)methyl]phenol
    • Inchi: 1S/C19H20O2/c1-3-5-16-12-14(7-9-18(16)20)11-15-8-10-19(21)17(13-15)6-4-2/h3-4,7-10,12-13,20-21H,1-2,5-6,11H2
    • InChI Key: USBRHIZNALIOEI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CC=C)CC1C=CC(=C(CC=C)C=1)O

Computed Properties

  • Exact Mass: 280.1464
  • Monoisotopic Mass: 280.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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